![molecular formula C14H15N3O3 B1139409 5-[1-[(2-Aminophenyl)imino]ethyl]-1,6-dihydroxy-4-methyl-2(1H)-pyridinone CAS No. 345893-91-6](/img/structure/B1139409.png)
5-[1-[(2-Aminophenyl)imino]ethyl]-1,6-dihydroxy-4-methyl-2(1H)-pyridinone
Overview
Description
“5-[1-[(2-Aminophenyl)imino]ethyl]-1,6-dihydroxy-4-methyl-2(1H)-pyridinone” is a chemical compound with the molecular formula C14H15N3O3 . It is also known by the synonyms SUN-B 8155 and has the CAS number 345893-91-6 .
Molecular Structure Analysis
The compound has a molecular weight of 273.29 g/mol . The IUPAC name is 5-[N-(2-aminophenyl)-C-methylcarbonimidoyl]-1,6-dihydroxy-4-methylpyridin-2-one . The InChI string and the canonical SMILES representation provide more details about the molecular structure .Physical And Chemical Properties Analysis
The compound has a molecular weight of 273.29 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 5 . The compound also has a rotatable bond count of 2 . The exact mass is 273.11134135 g/mol .Scientific Research Applications
Calcitonin Receptor Agonist
SUN-B 8155 is a non-peptide calcitonin (CT) receptor agonist . It fully stimulates cAMP production in CHO/hCTR cells . This property makes it a potential candidate for research in diseases related to calcitonin receptor malfunction.
Regulation of Blood Calcium Levels
Like calcitonin, SUN-B 8155 has been shown to elevate cyclic AMP levels in cells . This suggests that it could be used in research related to the regulation of blood calcium levels.
Reduction of Serum Calcium Concentrations
SUN-B 8155 causes a significant reduction in serum calcium concentrations in vivo following i.p. administration . This could make it a potential candidate for research in conditions associated with high serum calcium levels.
Endocrinology and Metabolic Disease Research
SUN-B 8155 is indicated as a target for research in the therapeutic areas of endocrinology and metabolic disease . This suggests potential applications in the study of these diseases.
Skin and Musculoskeletal Diseases Research
SUN-B 8155 is also indicated for research in skin and musculoskeletal diseases . This could make it a potential candidate for research in conditions related to these areas.
Osteoporosis Research
SUN-B 8155 has been associated with osteoporosis research . Given its interaction with the calcitonin receptor, it could be used in the study of bone density and health.
Future Directions
Mechanism of Action
Target of Action
SUN-B 8155, also known as 5-(1-((2-Aminophenyl)imino)ethyl)-1,6-dihydroxy-4-methylpyridin-2(1H)-one, is a small molecule drug that primarily targets the Calcitonin Receptor (CALCR) . The CALCR is a G protein-coupled receptor involved in the regulation of calcium homeostasis .
Mode of Action
SUN-B 8155 acts as an agonist of the Calcitonin Receptor . It binds to the receptor and stimulates its activity, leading to an increase in the production of cyclic AMP (cAMP) in cells . This interaction is similar to the natural ligand of the receptor, the peptide hormone calcitonin .
Biochemical Pathways
The activation of the Calcitonin Receptor by SUN-B 8155 leads to an increase in intracellular cAMP levels . cAMP is a crucial secondary messenger involved in many biological processes. The increase in cAMP levels can lead to various downstream effects, depending on the specific cell type and physiological context.
Pharmacokinetics
It’s known that the compound can be administered intraperitoneally .
Result of Action
The activation of the Calcitonin Receptor by SUN-B 8155 has been shown to cause a significant reduction in serum calcium levels in vivo, similar to the effect of the natural hormone calcitonin . This suggests that SUN-B 8155 could have potential therapeutic applications in conditions related to calcium homeostasis, such as osteoporosis .
properties
IUPAC Name |
5-[N-(2-aminophenyl)-C-methylcarbonimidoyl]-1,6-dihydroxy-4-methylpyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c1-8-7-12(18)17(20)14(19)13(8)9(2)16-11-6-4-3-5-10(11)15/h3-7,19-20H,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGJLINMLDNLWOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C(=C1C(=NC2=CC=CC=C2N)C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[1-[(2-Aminophenyl)imino]ethyl]-1,6-dihydroxy-4-methyl-2(1H)-pyridinone | |
CAS RN |
345893-91-6 |
Source
|
| Record name | 5-[1-[(2-Aminophenyl)imino]ethyl]-1,6-dihydroxy-4-methyl-2(1H)-pyridinone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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